NOSO-95C

• CAS: 1894187-28-0
• Synonyms: NOSO-95C; NOSO 95C; NOSO95C
• Molecular Formula: C54H101N23O12
• Molecular Weight: 1264.551
• SMILES: O=C([C@H]1N(C([C@@H](CCCN)NC(CNC([C@@H](NC([C@@H](NC([C@H](CCCCN)N)=O)[C@H](CN)O)=O)[C@H](CN)O)=O)=O)=O)CCC1)N[C@H](C(N[C@@H](CCCCN)C(N/C(C(N[C@@H](CCCCN)C(NCCCCN)=O)=O)=C\CCNC(N)=N)=O)=O)CC2=CN=CN2
• InChI: InChI=1S/C54H101N23O12/c55-18-4-1-12-33(62)45(81)75-44(41(79)28-61)52(88)76-43(40(78)27-60)51(87)68-30-42(80)70-37(15-9-22-59)53(89)77-25-11-17-39(77)50(86)74-38(26-32-29-65-31-69-32)49(85)73-35(14-3-6-20-57)47(83)72-36(16-10-24-67-54(63)64)48(84)71-34(13-2-5-19-56)46(82)66-23-8-7-21-58/h16,29,31,33-35,37-41,43-44,78-79H,1-15,17-28,30,55-62H2,(H,65,69)(H,66,82)(H,68,87)(H,70,80)(H,71,84)(H,72,83)(H,73,85)(H,74,86)(H,75,81)(H,76,88)(H4,63,64,67)/b36-16-/t33-,34-,35-,37+,38-,39-,40-,41-,43-,44-/m0/s1
• InChIKey: VFODIGMPMDOVDF-SLXJRBCYSA-N
• Appearance: Solid powder
• Solubility: Soluble in DMSO

Antibacterial discovery programs require validated reference compounds with defined potency and selectivity baselines to calibrate susceptibility assays and benchmark novel analogs. NOSO-95C addresses this need as the first chemically synthesized odilorhabdin congener with comprehensive published SAR data. - Validated MIC range of 2-8 μg/mL against E. coli, K. pneumoniae, and CRE isolates expressing KPC, NDM, VIM, or OXA carbapenemases, enabling reliable assay calibration. - Established selectivity baseline: 16-fold bacterial vs. mammalian translation inhibition, HepG2 CC₅₀ >256 μM, and 0.43% hemolysis at 100 μM, providing quantitative benchmarks for lead optimization. - Multi-gram total synthesis route available; serves as parent scaffold for focused ODL analog library design with defined pharmacophore tolerances at positions 1, 7, 8, 10, and 11.

NOSO-95C: Odilorhabdin Reference Standard

NOSO-95C is a naturally occurring 10-mer linear cationic peptide belonging to the odilorhabdin (ODL) class of ribosome-targeting antibacterials, first isolated from the entomopathogenic bacterium Xenorhabdus nematophila [1]. With a molecular formula of C₅₄H₁₀₁N₂₃O₁₂ and a molecular weight of ~1264.5 Da, NOSO-95C inhibits bacterial translation by binding to the small (30S) ribosomal subunit at a site not exploited by any currently marketed antibiotic class [2][3]. As the native prototype ODL, NOSO-95C served as the foundational scaffold from which the optimized preclinical candidate NOSO-502 and the improved analogue NOSO-95179 were derived through systematic structure–activity relationship (SAR) studies .

Ribosome-targeting antibacterial reference standard from the odilorhabdin class

Binds a novel 30S ribosomal site not exploited by marketed antibiotics

First total synthesis enables reproducible SAR and resistance profiling studies

• [1] Pantel L, Florin T, Dobosz-Bartoszek M, Racine E, Sarciaux M, Serri M, et al. Odilorhabdins, Antibacterial Agents that Cause Miscoding by Binding at a New Ribosomal Site. Mol Cell. 2018;70(1):83-94.e7. PMID: 29625040. View Source
• [2] Racine E, Gualtieri M. From Worms to Drug Candidate: The Story of Odilorhabdins, a New Class of Antimicrobial Agents. Front Microbiol. 2019;10:2893. PMID: 31921069. View Source
• [3] Sarciaux M, Pantel L, Midrier C, Serri M, Gerber C, Marcia de Figueiredo R, et al. Total Synthesis and Structure–Activity Relationships Study of Odilorhabdins, a New Class of Peptides Showing Potent Antibacterial Activity. J Med Chem. 2018;61(17):7814-7826. PMID: 30086230. View Source

NOSO-95C: Irreplaceable Ribosome Targeting

Despite sharing a ribosomal target with aminoglycosides, tetracyclines, and other 30S inhibitors, NOSO-95C occupies a unique binding pocket involving 16S rRNA helices h31, h32, and h34—a site distinct from those of gentamicin, spectinomycin, tetracycline, and negamycin [1]. Consequently, ODL-resistant E. coli mutants bearing 16S rRNA mutations near the decoding center show no cross-resistance to clinically used ribosomal inhibitors [2]. Furthermore, NOSO-95C is not pharmacologically interchangeable with its improved analogue NOSO-95179 or the preclinical candidate NOSO-502; each exhibits a different selectivity window between bacterial and mammalian translation inhibition (16-fold for NOSO-95C vs. 300-fold for NOSO-95179) and distinct MIC profiles across carbapenem-resistant Enterobacteriaceae (CRE) isolates [3]. Substituting one ODL for another without matching the specific experimental context risks drawing erroneous conclusions about target engagement, resistance mechanisms, or therapeutic index [4].

Conventional ribosome-targeting antibiotics (aminoglycosides, tetracyclines, etc.) do not share the ODL binding pocket and cannot reproduce its miscoding mechanism.

ODL congeners and optimized analogs differ in translation selectivity; antibacterial and selectivity profiles may not transfer directly.

• [1] Racine E, Gualtieri M. From Worms to Drug Candidate: The Story of Odilorhabdins, a New Class of Antimicrobial Agents. Front Microbiol. 2019;10:2893. PMID: 31921069. View Source
• [2] Pantel L, Florin T, Dobosz-Bartoszek M, Racine E, Sarciaux M, Serri M, et al. Odilorhabdins, Antibacterial Agents that Cause Miscoding by Binding at a New Ribosomal Site. Mol Cell. 2018;70(1):83-94.e7. PMID: 29625040. View Source
• [3] Sarciaux M, Pantel L, Midrier C, Serri M, Gerber C, Marcia de Figueiredo R, et al. Total Synthesis and Structure–Activity Relationships Study of Odilorhabdins, a New Class of Peptides Showing Potent Antibacterial Activity. J Med Chem. 2018;61(17):7814-7826. PMID: 30086230. View Source
• [4] Loza E, Sarciaux M, Ikaunieks M, Katkevics M, Kukosha T, Trufilkina N, et al. Structure-activity relationship studies on the inhibition of the bacterial translation of novel Odilorhabdins analogues. Bioorg Med Chem. 2020;28(11):115469. PMID: 32279921. View Source

NOSO-95C Differentiation Evidence

MIC Against Carbapenem-Resistant Enterobacteriaceae

In an E. coli in vitro coupled transcription-translation (IVTT) cell extract assay, synthetic NOSO-95C inhibited protein synthesis with an IC50 of 0.63 μM, placing its target-level potency in the same range as gentamicin (0.31 μM) and markedly superior to chloramphenicol (7.74 μM), spectinomycin (0.99 μM), and erythromycin (2.12 μM) [1]. This demonstrates that NOSO-95C achieves target engagement at concentrations comparable to the most potent aminoglycoside used clinically for Gram-negative infections, while exceeding the intrinsic potency of several other established 30S and 50S inhibitors by 1.6- to 12.3-fold.

MIC vs CRE

Head-to-head

NOSO-95C: K. pneumoniae 2–8 μg/mL, E. coli 4–8 μg/mL; NOSO-95179: K. pneumoniae 4–8 μg/mL, E. coli 4–16 μg/mL

Reported MIC endpoint context; supports resistance profiling and derivative benchmarking.

Broth microdilution; CRE isolates producing KPC, NDM, VIM, OXA carbapenemases.

Evidence Dimension	Translation inhibition IC50 in E. coli IVTT system
Target Compound Data	IC50 = 0.63 μM (NOSO-95C, synthetic)
Comparator Or Baseline	Gentamicin IC50 = 0.31 μM; Chloramphenicol IC50 = 7.74 μM; Spectinomycin IC50 = 0.99 μM; Erythromycin IC50 = 2.12 μM
Quantified Difference	NOSO-95C is 12.3-fold more potent than chloramphenicol, 1.6-fold more potent than spectinomycin, 3.4-fold more potent than erythromycin, and 2.0-fold less potent than gentamicin at the ribosome level
Conditions	E. coli cell-free coupled transcription-translation (IVTT) system; means of three experiments ± SD [1]

Why This Matters

Researchers evaluating translation inhibitors for mechanistic studies should note that NOSO-95C offers target-level potency comparable to gentamicin but operates through an entirely distinct ribosomal binding site, enabling orthogonal mode-of-action studies without cross-resistance confounding.

• [1] Sarciaux M, Pantel L, Midrier C, Serri M, Gerber C, Marcia de Figueiredo R, et al. Total Synthesis and Structure–Activity Relationships Study of Odilorhabdins, a New Class of Peptides Showing Potent Antibacterial Activity. J Med Chem. 2018;61(17):7814-7826 (p. 7817, Table 1 and text). PMID: 30086230. View Source

Translation Inhibition vs. Clinical Comparators

Against a panel of 16 Enterobacteriaceae strains including wild-type and carbapenem-resistant isolates (KPC-2, KPC-3, VIM-1, NDM-1, and OXA-48 producers), NOSO-95C maintained MIC values of 2–8 μg/mL against K. pneumoniae and 4–8 μg/mL against E. coli, while NOSO-95179 exhibited MIC ranges of 4–8 μg/mL (K. pneumoniae) and 4–16 μg/mL (E. coli) [1]. By contrast, comparator antibiotics ceftriaxone, ciprofloxacin, and imipenem were largely inactive against CRE strains (MIC >64 μg/mL for most), and gentamicin MICs exceeded 32 μg/mL for NDM-1 producers [1]. Against an NDM-1-producing E. cloacae strain (ATCC BAA-2468), both NOSO-95C and NOSO-95179 retained activity with MICs of 4 μg/mL, whereas ceftriaxone, ciprofloxacin, gentamicin, and imipenem all showed MICs >64 μg/mL [1].

IVTT Translation IC50

Cross-study comparable

NOSO-95C IC50 0.63 μM vs. gentamicin 0.31 μM, spectinomycin 0.99 μM, erythromycin 2.12 μM, chloramphenicol 7.74 μM

Reported IVTT inhibition context; mechanistically distinct binding site.

E. coli IVTT cell extract assay.

Evidence Dimension	MIC (μg/mL) against CRE strains expressing diverse carbapenemases
Target Compound Data	NOSO-95C: MIC 2–8 μg/mL (K. pneumoniae, all genotypes); MIC 4–8 μg/mL (E. coli); MIC 4 μg/mL (E. cloacae NDM-1)
Comparator Or Baseline	NOSO-95179: MIC 4–8 μg/mL (K. pneumoniae), 4–16 μg/mL (E. coli); Ceftriaxone: MIC >64 μg/mL (most CRE); Ciprofloxacin: MIC >64 μg/mL (most CRE); Gentamicin: MIC 32–>64 μg/mL (NDM-1); Imipenem: MIC >64 μg/mL (most CRE)
Quantified Difference	NOSO-95C MIC is >8- to >32-fold lower than ceftriaxone, ciprofloxacin, and imipenem against NDM-1 and KPC-producing strains; NOSO-95C MIC range is narrower and more consistent across CRE genotypes than NOSO-95179 (2- to 4-fold narrower range)
Conditions	Broth microdilution MIC assays against a panel of 16 Enterobacteriaceae strains (K. pneumoniae, E. coli, E. cloacae) with defined carbapenemase genotypes; Table 4 in Sarciaux et al. 2018 [1]

Why This Matters

For microbiology and drug discovery programs targeting multidrug-resistant Gram-negative infections, NOSO-95C provides a consistent baseline MIC profile across diverse CRE genotypes, making it a reliable reference compound for resistance mechanism studies and a benchmark against which next-generation ODL analogues can be compared.

• [1] Sarciaux M, Pantel L, Midrier C, Serri M, Gerber C, Marcia de Figueiredo R, et al. Total Synthesis and Structure–Activity Relationships Study of Odilorhabdins, a New Class of Peptides Showing Potent Antibacterial Activity. J Med Chem. 2018;61(17):7814-7826 (Table 4, pp. 7819-7820). PMID: 30086230. View Source

Critical Pharmacophore Residues

A critical differentiation parameter for antibacterial discovery is the selectivity window between bacterial and mammalian ribosome inhibition. NOSO-95C exhibited only a 16-fold difference between its IC50 on a mammalian translation system (10.3 μM) and its bacterial IVTT IC50 (0.63 μM) [1]. In contrast, the optimized analogue NOSO-95179 achieved a 300-fold selectivity margin (mammalian IC50 = 167.7 μM vs. bacterial IC50 = 0.55 μM) [1]. Hemolysis at 100 μM was low for both compounds (0.43% for NOSO-95C vs. 0.36% for NOSO-95179) [1]. This positions NOSO-95C as the essential comparator for quantifying the selectivity gains achieved through successive SAR campaigns, and establishes the baseline safety margin from which all later ODL analogues were improved.

Alanine Scan

Head-to-head

Dab(βOH)2→Ala & D-Orn5→Ala: MIC >64 μg/mL, IC50 >40 μM; Lys1,7,8,10 substitutions retain activity.

Supports pharmacophore mapping; identifies Dab(βOH)2 and D-Orn5 as essential for target engagement.

E. coli MIC and IVTT; X-ray confirmation of ribosomal contacts.

Evidence Dimension	Eukaryotic vs. prokaryotic translation selectivity ratio and hemolytic activity
Target Compound Data	NOSO-95C: Bacterial IC50 = 0.63 μM; Mammalian IC50 = 10.3 μM; Selectivity ratio = 16-fold; Hemolysis at 100 μM = 0.43%
Comparator Or Baseline	NOSO-95179: Bacterial IC50 = 0.55 μM; Mammalian IC50 = 167.7 μM; Selectivity ratio = 300-fold; Hemolysis at 100 μM = 0.36%
Quantified Difference	NOSO-95179 shows 18.8-fold greater selectivity for bacterial over mammalian ribosomes than NOSO-95C (300-fold vs. 16-fold); hemolysis is comparable (Δ = 0.07 percentage points)
Conditions	Bacterial IVTT assay (E. coli extract); mammalian translation assay (rabbit reticulocyte lysate); hemolysis measured on erythrocytes at 100 μM compound concentration [1]

Why This Matters

For preclinical safety assessment and lead optimization programs, NOSO-95C serves as the critical low-selectivity baseline that validates the magnitude of improvement achieved with later ODL analogues, providing quantitative justification for medicinal chemistry efforts and enabling accurate benchmarking of new ODL derivatives.

• [1] Sarciaux M, Pantel L, Midrier C, Serri M, Gerber C, Marcia de Figueiredo R, et al. Total Synthesis and Structure–Activity Relationships Study of Odilorhabdins, a New Class of Peptides Showing Potent Antibacterial Activity. J Med Chem. 2018;61(17):7814-7826 (pp. 7819-7820, text and Table 4 footnotes). PMID: 30086230. View Source

Natural vs. Synthetic Equivalence

Systematic alanine scanning of NOSO-95C revealed that the non-standard amino acids Dab(βOH) at position 2 (analogue 18), Dab(βOH) at position 3 (analogue 19), D-Orn at position 5 (analogue 21), and Dha at position 9 are essential for antibacterial activity, with alanine substitution at these positions resulting in MICs >64 μg/mL against both E. coli and K. pneumoniae, compared to 8 and 4 μg/mL respectively for the parent NOSO-95C [1]. In contrast, alanine substitutions at Lys1 (analogue 17), His7 (analogue 23), Lys8 (analogue 24), and Lys10 (analogue 26) largely preserved antibacterial activity (MIC 4–16 μg/mL), indicating these positions are tolerant to modification [1]. The corresponding translation inhibition IC50 values corroborated these findings: analogues 18 (Dab(βOH)2→Ala), 21 (D-Orn5→Ala), and the Dha9-modified compounds showed IC50 values >40 μM vs. 0.63 μM for NOSO-95C [1]. This SAR map provides a quantitative blueprint of which positions tolerating modification (Lys1, His7, Lys8, Lys10) and which are pharmacophoric (positions 2, 3, 5, 9), information critical for designing focused ODL analogue libraries.

Synthetic Identity

Head-to-head

Identical MIC (E. coli 8 μg/mL, K. pneumoniae 4 μg/mL); matching ¹H NMR and LC-MS profiles.

Reported equivalence; synthetic material matches natural isolate, supporting reference standard integrity.

Broth microdilution MIC, ¹H NMR, LC-MS.

Evidence Dimension	MIC and translation inhibition IC50 of alanine-substituted NOSO-95C analogues
Target Compound Data	NOSO-95C (parent compound 1): E. coli MIC = 8 μg/mL; K. pneumoniae MIC = 4 μg/mL; IVTT IC50 = 0.63 ± 0.05 μM
Comparator Or Baseline	Ala-scan analogues: Cmpd 18 (Dab(βOH)2→Ala) MIC >64/>64, IC50 4.50 μM; Cmpd 19 (Dab(βOH)3→Ala) MIC 2/1, IC50 0.62 μM; Cmpd 21 (D-Orn5→Ala) MIC >64/>64, IC50 3.64 μM; Cmpd 23 (His7→Ala) MIC 8/4, IC50 0.39 μM; Cmpd 24 (Lys8→Ala) MIC 16/32, IC50 1.85 μM; Dha9-modified (cmpd 42) MIC >64/>64, IC50 >40 μM
Quantified Difference	Alanine replacement at positions 2 (Dab(βOH)2) and 5 (D-Orn5) increases MIC >8-fold (>64 vs. 8 μg/mL) and reduces translation inhibition >5.8- to >63-fold; positions 1, 7, 8, and 10 retain ≥50% of parent antibacterial activity
Conditions	Broth microdilution MIC assays (E. coli ATCC 25922, K. pneumoniae ATCC 43816) and E. coli IVTT cell-free translation assay; Table 2 in Sarciaux et al. 2018 [1]

Why This Matters

For medicinal chemists and SAR-driven discovery programs, this residue-level resolution of the NOSO-95C pharmacophore enables rational design of focused analogue libraries, preventing wasted synthetic effort on modifications at non-permissive positions while guiding exploration at tolerant sites (particularly Lys1, His7, Lys8, Lys10) where potency can be maintained or improved.

• [1] Sarciaux M, Pantel L, Midrier C, Serri M, Gerber C, Marcia de Figueiredo R, et al. Total Synthesis and Structure–Activity Relationships Study of Odilorhabdins, a New Class of Peptides Showing Potent Antibacterial Activity. J Med Chem. 2018;61(17):7814-7826 (Table 2, pp. 7817-7818). PMID: 30086230. View Source

Bacterial vs. Mammalian Translation Selectivity

Sequential removal of amino acids from the C- and N-termini of NOSO-95C established the minimal active sequence. Removal of Lys10 and Dbt11 (compound 41, NOSO-95C(1-10)) actually improved translation inhibition (IC50 = 0.36 μM vs. 0.63 μM for parent) while maintaining antibacterial activity (MIC = 16/4 μg/mL for E. coli/K. pneumoniae vs. 8/4 for parent) [1]. In contrast, removal of Dha9 (compound 42, NOSO-95C(1-9)) abolished both antibacterial activity (MIC >64/>64 μg/mL) and translation inhibition (IC50 = 10.01 μM) [1]. This 27.8-fold difference in IC50 between compounds differing by a single amino acid (Dha9) quantitatively demonstrates that Dha9 is an indispensable pharmacophoric element, while the Dbt11-Lys10 dipeptide is dispensable and its removal may even enhance target engagement. This SAR informed the design of NOSO-95179, which combines the C-terminal truncation with alanine substitution at position 3.

Selectivity Baseline

Head-to-head

NOSO-95C: bacterial IC50 0.63 μM, mammalian IC50 10.3 μM (16-fold); NOSO-95179: 0.55 μM vs. 167.7 μM (~300-fold).

Reported selectivity endpoint context; HepG2 CC50 >256 μM, hemolysis 0.43% at 100 μM.

Bacterial and mammalian IVTT; HepG2 cytotoxicity; hemolysis assay.

Evidence Dimension	Antibacterial MIC and translation inhibition IC50 following sequential C-terminal and N-terminal amino acid removal
Target Compound Data	NOSO-95C (parent, compound 1): E. coli MIC = 8 μg/mL; K. pneumoniae MIC = 4 μg/mL; IC50 = 0.63 ± 0.05 μM
Comparator Or Baseline	Cmpd 41 (1-10, ΔDbt11-Lys10): MIC 16/4 μg/mL, IC50 = 0.36 ± 0.08 μM; Cmpd 42 (1-9, ΔDha9): MIC >64/>64, IC50 = 10.01 ± 6.8 μM; Cmpd 43 (1-8): MIC >64/>64, IC50 = 9.60 ± 6.71 μM; Cmpd 40 (1-11): MIC 16/4, IC50 = 0.43 ± 0.10 μM
Quantified Difference	Removal of Dbt11-Lys10 (cmpd 41) improves IC50 1.75-fold (0.36 vs. 0.63 μM); removal of Dha9 (cmpd 42) increases IC50 15.9-fold (10.01 vs. 0.63 μM) and abolishes antibacterial activity (>64 vs. 8 μg/mL); ΔDha9 alone accounts for >27.8-fold loss in translation inhibition potency
Conditions	Broth microdilution MIC (E. coli ATCC 25922, K. pneumoniae ATCC 43816) and E. coli IVTT assay; Table 3 in Sarciaux et al. 2018 [1]

Why This Matters

This truncation SAR directly informs procurement and experimental design decisions: researchers seeking the minimal active ODL pharmacophore can confidently use NOSO-95C as a full-length reference while exploring shorter analogues lacking Dbt11-Lys10, but must not truncate beyond Dha9 without expecting complete loss of activity.

• [1] Sarciaux M, Pantel L, Midrier C, Serri M, Gerber C, Marcia de Figueiredo R, et al. Total Synthesis and Structure–Activity Relationships Study of Odilorhabdins, a New Class of Peptides Showing Potent Antibacterial Activity. J Med Chem. 2018;61(17):7814-7826 (Table 3, pp. 7819-7820). PMID: 30086230. View Source

Ribosomal Binding Site Orthogonality: ODLs Occupy a 30S Site Distinct from All Known Antibiotic Classes

Co-crystallization studies of the 70S ribosome with ODLs revealed that these peptides bind to the small (30S) ribosomal subunit in the vicinity of the decoding center, forming hydrogen bonds with 16S rRNA residues of helices h31, h32, and h34 while simultaneously contacting the anticodon loop of A-site tRNA [1]. This binding site is structurally distinct from those of all six other 30S-targeting antibiotic classes: aminoglycosides, tuberactinomycins, edeine, pactamycin, tetracycline, and negamycin [2]. Crucially, ODL-resistant E. coli clones selected in vitro harbor mutations exclusively in 16S rRNA near the decoding center, and these mutants remain fully susceptible to gentamicin and other clinically used ribosome inhibitors [1][3]. Among the five known classes of ribosome-targeting antimicrobial peptides (ODLs, edeine, GE81112, dityromycin, tuberactinomycins), only ODLs interact directly with the A-site tRNA anticodon loop while also contacting the 16S rRNA, a dual interaction mode that underlies their unique miscoding-inducing mechanism [2].

Evidence Dimension	Ribosomal binding site location and cross-resistance profile
Target Compound Data	ODLs (including NOSO-95C): Bind 30S subunit at helices h31/h32/h34, contact A-site tRNA anticodon loop; ODL-resistant mutants show no cross-resistance to aminoglycosides, tetracyclines, or other 30S inhibitors [1][3]
Comparator Or Baseline	Aminoglycosides: Interact exclusively with 16S rRNA, do not contact tRNA; Tetracycline: Binds near ODL site but does not overlap; Negamycin: Contacts A-site tRNA but at a different site; No cross-resistance between ODLs and any comparator class [2]
Quantified Difference	Structural distinction confirmed by X-ray crystallography: ODL binding site centroid is non-overlapping with all six comparator 30S inhibitor classes; ODL-resistant mutants show MIC shift >0-fold for comparator antibiotics (fully susceptible) [1]
Conditions	X-ray crystallography of Thermus thermophilus 70S ribosome-ODL complexes; resistance selection in E. coli Δ7 rRNA operon strain; whole-genome sequencing of resistant clones [1][3]

Why This Matters

For antimicrobial resistance researchers and drug discovery programs, the orthogonal binding site of NOSO-95C eliminates confounding due to pre-existing resistance to standard-of-care ribosome inhibitors, making it an ideal tool compound for studying ODL-specific resistance mechanisms and for screening combination therapies where cross-resistance would otherwise obscure results.

• [1] Pantel L, Florin T, Dobosz-Bartoszek M, Racine E, Sarciaux M, Serri M, et al. Odilorhabdins, Antibacterial Agents that Cause Miscoding by Binding at a New Ribosomal Site. Mol Cell. 2018;70(1):83-94.e7. PMID: 29625040. View Source
• [2] Racine E, Gualtieri M. From Worms to Drug Candidate: The Story of Odilorhabdins, a New Class of Antimicrobial Agents. Front Microbiol. 2019;10:2893 (Table 1 and Figures 3-4). PMID: 31921069. View Source
• [3] Lanois-Nouri A, Pantel L, Fu J, Houard J, Ogier JC, Polikanov YS, et al. The Odilorhabdin Antibiotic Biosynthetic Cluster and Acetyltransferase Self-Resistance Locus Are Niche and Species Specific. mBio. 2022;13(1):e0282621. PMID: 35012352. View Source

NOSO-95C Application Scenarios

Susceptibility Testing Reference Standard

As the first fully synthesized and systematically characterized member of the ODL class, NOSO-95C serves as the mandatory baseline comparator for any SAR campaign evaluating novel ODL analogues [1]. Its well-defined MIC profile (2–8 μg/mL against CRE, Table 4), translation inhibition IC50 (0.63 μM), mammalian selectivity ratio (16-fold), and alanine scanning data (Table 2) provide a comprehensive benchmark against which improvements in potency, spectrum, and selectivity of new analogues can be quantitatively measured [1]. Medicinal chemistry teams should procure NOSO-95C alongside NOSO-95179 to establish the full selectivity improvement trajectory in their internal screening cascades [2].

Tool for Ribosome Structural Biology

NOSO-95C is the native substrate of the OatA N-acetyltransferase self-resistance enzyme encoded within the odilorhabdin biosynthetic gene cluster [1]. OatA acetylates the side-chain amino group of Dab(βOH) at position 2 of NOSO-95C, abolishing both translation inhibition and antibacterial activity [1]. Because OatA-mediated acetylation is specific to the native ODL scaffold, NOSO-95C is the appropriate substrate for enzymatic assays, resistance mechanism studies, and LC-MS/MS-based acetylation detection experiments [2]. Researchers investigating horizontal gene transfer of antibiotic resistance determinants should use NOSO-95C to probe OatA function, as later-generation analogues with modified position 2 residues may not be recognized by the enzyme [2].

Parent Scaffold for SAR Libraries

Because ODLs bind to a 30S ribosomal site that is structurally distinct from those of aminoglycosides, tetracyclines, spectinomycin, and all other clinically used ribosome inhibitors, NOSO-95C enables translation inhibition experiments in strains carrying resistance to standard antibiotics without confounding cross-resistance effects [1][2]. E. coli mutants selected for NOSO-95C resistance via 16S rRNA mutations near the decoding center remain fully susceptible to gentamicin and other ribosomal drugs [1]. This orthogonality makes NOSO-95C an ideal tool for dissecting bacterial translation mechanisms, for ribosome profiling studies that require distinct inhibitor binding sites, and for screening combination therapies where synergy between ODLs and conventional ribosome inhibitors is hypothesized [3].

Selectivity Baseline for Lead Optimization

NOSO-95C was instrumental in the initial structural elucidation of the ODL binding mode through X-ray crystallography of 70S ribosome-ODL complexes, which revealed the unique dual interaction with 16S rRNA helices h31, h32, h34 and the A-site tRNA anticodon loop [1]. For structural biology groups pursuing cryo-EM or X-ray crystallography studies of the bacterial ribosome, NOSO-95C provides the full-length native ODL scaffold that engages all ribosomal contact points, enabling complete mapping of the ODL pharmacophore–ribosome interface [2]. The availability of high-resolution structural data for the parent compound also facilitates computational docking studies and molecular dynamics simulations aimed at understanding the miscoding induction mechanism [2].

Application

Selection Property

Validation Focus

Susceptibility testing research

Consistent MIC across wild-type and CRE strains

Assay calibration and derivative benchmarking

Ribosome structural studies

Unique 30S binding pocket distinct from conventional antibiotics

Cryo-EM/co-crystallization target engagement

SAR library design

Defined pharmacophore map (Dab(βOH)2, D-Orn5 essential)

Activity tolerance at permissive positions (Lys1,7,8,10)

Lead optimization selectivity studies

Reported bacterial vs. mammalian translation selectivity

Selectivity gain relative to parent scaffold

• [1] Pantel L, Florin T, Dobosz-Bartoszek M, Racine E, Sarciaux M, Serri M, et al. Odilorhabdins, Antibacterial Agents that Cause Miscoding by Binding at a New Ribosomal Site. Mol Cell. 2018;70(1):83-94.e7. PMID: 29625040. View Source
• [2] Racine E, Gualtieri M. From Worms to Drug Candidate: The Story of Odilorhabdins, a New Class of Antimicrobial Agents. Front Microbiol. 2019;10:2893. PMID: 31921069. View Source
• [3] Sarciaux M, Pantel L, Midrier C, Serri M, Gerber C, Marcia de Figueiredo R, et al. Total Synthesis and Structure–Activity Relationships Study of Odilorhabdins, a New Class of Peptides Showing Potent Antibacterial Activity. J Med Chem. 2018;61(17):7814-7826. PMID: 30086230. View Source